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BGP-15 Dosing and Duration Overview

CAS No.: 66611-37-8
Cat. No.: S548353

Compound Focus: Bgp-15

Get Quote

The table below summarizes effective in vivo and in vitro concentrations of BGP-15 from various studies.

Duration

Experimental Primary Effect Dosage & of Route of Citation
Model Studied Concentration Administration

Treatment
Rat (Imtb-induced  Cardioprotection, 10 mg/kg/day 14 days Oral gavage [1]
inflammation) Anti-inflammatory (co-admin with

Imtb)

Rat Antiarrhythmic, 20-160 mg/kg Single Oral [2]
(Isoproterenol- Heart Rate (acute); 15 dose; 2
induced Variability mg/kg/day weeks
arrhythmias) (chronic)
Mouse (Heart Improved Cardiac 15 mg/kg/day 4 weeks Oral gavage [3]
failure & Atrial Function
Fibrillation)
Ageing ZDF Rat Cardioprotection, 10 mg/kg/day 52 weeks Oral gavage [4]

(Diabetic
Cardiomyopathy)

Mitochondrial
Longevity
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Experimental Primary Effect Dosage & Puration Route of o

Model Studied Concentration of Administration Citation
Treatment

Human Sperm (in  Protection from 10 uMm 1-hour In vitro culture [5] [6]

vitro) Oxidative incubation

Damage

Cell Cultures Mitochondrial 10-100 uM Varies In vitro culture [7]

(Various, e.g., Function, Stress (hours to

MEF, C2C12) Response days)

Detailed Experimental Protocols

To help you replicate these studies, here are the detailed methodologies for key in vivo and in vitro

experiments.

In Vivo Protocol: Cardioprotection in Rodents

This protocol is adapted from studies on cardioprotection [1] [3] [4].

¢ Animal Models: Commonly used strains include Wistar rats, Zucker Diabetic Fatty (ZDF) rats, and
various transgenic mouse models.
e Drug Preparation: BGP-15 is often dissolved in saline or a vehicle of 0.5% Hydroxyethyl cellulose
[4].
e Dosing Regimen:
o Dosage: A dose of 10-15 mgl/kg/day is frequently effective.
o Route: Administered daily via oral gavage.
o Duration: Treatment duration depends on the model:
= Acute toxicity models: 14 days [1].
= Chronic disease models: 4 weeks to 52 weeks [3] [4].
¢ Co-administration: In models of drug-induced toxicity (e.g., Imatinib), BGP-15 is typically co-
administered with the toxic agent [1].
¢ Endpoint Analysis: Common assessments include echocardiography, electrocardiography (ECG),
analysis of biomarkers via Western blot, and histopathological examination of tissues.
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In Vitro Protocol: Sperm Protection & Cell Culture

This protocol is based on recent reproductive studies [5] [6].

e Sample Preparation: Use human or mouse spermatozoa or relevant cell lines (e.g., C2C12
myotubes, H9c2 myoblasts).
e Drug Preparation: Prepare a stock solution of BGP-15 and dilute it in the appropriate culture
medium (e.g., Biggers-Whitten-Whittingham (BWW) medium for sperm).
e Dosing Regimen:
o Concentration: A concentration of 10 pM has shown efficacy in protecting sperm and reducing
oxidative damage.
o Duration: Incubate cells/sperm with BGP-15 for 1 hour at 37°C. For other cell-based assays,
incubation can vary from a few hours to days.
¢ Endpoint Analysis: For sperm, common analyses include:
o Motility: Assessed by light microscopy.
o DNA Integrity: Evaluated via assays for DNA fragmentation (TUNEL) and oxidative damage (8-
OHdG).
o Mitochondrial Function: Measured using probes for mitochondrial membrane potential (JC-1)
and reactive oxygen species (MitoSOX).

Mechanism of Action and Workflow

BGP-15 is a multi-target drug candidate. The diagram below maps its primary mechanisms and their

functional consequences, which are key to designing your experiments.
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Diagram: Multi-Target Mechanisms of BGP-15. BGP-15 acts on several molecular targets, leading to a

range of protective effects relevant for experimental outcomes [1] [7] [3].

Frequently Asked Questions

Q1: What is a safe starting dose for a new in vivo study in rodents? Based on multiple studies, a dose of
10-15 mg/kg/day administered via oral gavage is a safe and effective starting point for investigating

cardioprotective or anti-inflammatory effects in rodents [1] [3] [4].

Q2: How long does it take for BGP-15 to show effects? The timeframe depends on the model:

e Acute Models: Effects like reduced arrhythmias or improved sperm motility can be seen within hours
or after a single dose [2] [6].

e Chronic Models: Improvements in cardiac function or mitochondrial biogenesis typically require
several weeks of sustained treatment [3] [4].
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Q3: Can BGP-15 be used in cell culture, and at what concentration? Yes. For many cell types, including
myotubes and spermatozoa, a concentration of 10 pM is effective. It is good practice to conduct a dose-

response curve between 1-100 pM to optimize for your specific cell line and endpoint [7] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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